Cas no 2229018-91-9 (3-(2-ethynylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(2-ethynylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2229018-91-9
• MF: C₁₃H₁₀N₂O₂
• MW: 226.230702877045
• CID: 6410502
• PubChem ID: 165965782
• Update Time: 2025-08-02

3-(2-ethynylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethynylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• 2229018-91-9
• EN300-1818848

• Inchi： 1S/C13H10N2O2/c1-3-9-6-4-5-7-10(9)11-8-12(13(16)17)15(2)14-11/h1,4-8H,2H3,(H,16,17)
• InChI Key： QIDBBBHLFQYHJE-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2C=CC=CC=2C#C)=NN1C)=O

Computed Properties

• Exact Mass: 226.074227566g/mol
• Monoisotopic Mass: 226.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(2-ethynylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid

3-(2-Ethynylphenyl)-1-methyl-1H-pyrazole-5-carboxylic Acid: A Comprehensive Overview

The compound 3-(2-Ethynylphenyl)-1-methyl-1H-pyrazole-5-carboxylic Acid, identified by the CAS registry number 2229018-91-9, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse chemical properties and biological activities. The structure of this molecule combines a pyrazole ring with an ethynylphenyl group and a carboxylic acid moiety, making it a versatile platform for further chemical modifications and functionalization.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis techniques. These methods not only enhance the yield but also improve the purity of the product, making it suitable for high-throughput screening in drug discovery programs. The incorporation of an ethynyl group into the molecule introduces unique electronic properties, which can be exploited in designing novel materials with tailored functionalities.

In terms of applications, 3-(2-Ethynylphenyl)-1-methyl-1H-pyrazole-5-carboxylic Acid has shown promise in several areas, including pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical industry, this compound is being investigated as a potential lead molecule for treating various diseases, such as cancer and neurodegenerative disorders. Its ability to modulate key cellular pathways makes it an attractive candidate for drug development.

Recent studies have highlighted its potential as a building block for constructing bioactive molecules with enhanced pharmacokinetic profiles. For instance, researchers have successfully synthesized derivatives of this compound that exhibit improved solubility and bioavailability, which are critical factors in drug design. Additionally, its application in agrochemicals is being explored due to its ability to act as a plant growth regulator or as an active ingredient in pesticides.

In the realm of materials science, this compound has been utilized in the development of advanced organic electronic materials. The presence of conjugated systems within its structure allows for efficient charge transport properties, making it a valuable component in organic semiconductors and light-emitting diodes (OLEDs). Recent breakthroughs in this area have demonstrated its potential to enhance the performance of electronic devices by improving their efficiency and stability.

The versatility of 3-(2-Ethynylphenyl)-1-methyl-1H-pyrazole-5-carboxylic Acid is further underscored by its role as a chiral catalyst in asymmetric synthesis reactions. By incorporating this compound into catalytic systems, chemists can achieve high enantioselectivity in the synthesis of complex molecules, which is crucial for producing enantiomerically pure compounds required by the pharmaceutical industry.

From an environmental perspective, researchers are exploring green chemistry approaches to synthesize this compound using renewable feedstocks and energy-efficient processes. These efforts align with global sustainability goals and highlight the importance of developing eco-friendly chemical manufacturing practices.

In conclusion, 3-(2-Ethynylphenyl)-1-methyl-1H-pyrazole-5-carboxylic Acid is a multifaceted compound with immense potential across various fields. Its unique chemical structure, combined with cutting-edge synthetic methodologies and application-oriented research, positions it as a key player in advancing scientific innovation. As research continues to uncover new avenues for its utilization, this compound is poised to make significant contributions to both academic and industrial sectors.